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Compound of Interest

Compound Name: 2,2'-Sulfonyldiethanol

Cat. No.: B1207226

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,2'-
Sulfonyldiethanol (CAS No. 2580-77-0). Adherence to these procedures is critical for ensuring
laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

2,2'-Sulfonyldiethanol is classified as a hazardous substance. The primary hazards include
respiratory sensitization and potential skin sensitization. The following table summarizes the
key hazard information.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

H334: May cause

Respiratory allergy or asthma
Sensitization, GHSO08 Danger symptoms or
Category 1 breathing difficulties if

inhaled.[1][2]

R43: May cause
Skin Sensitization Xi (Irritant) Warning sensitization by skin

contact.[3]

1.1. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,2'-Sulfonyldiethanol to minimize exposure
and ensure personal safety.

PPE Category Item Specification

) Chemical splash goggles are
Eye Protection Safety Goggles )
required.[4]

_ Chemical-resistant gloves
Hand Protection Gloves o
(e.g., nitrile, neoprene).[5]

A standard lab coat should be

worn. For larger quantities or
Body Protection Lab Coat/Coveralls potential for splashing,

chemical-resistant coveralls

are recommended.[4]

In well-ventilated areas,
respiratory protection may not
be required. If vapors or
Respiratory Protection Respirator aerosols are generated, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.[5]
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Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidental exposure and
maintain the chemical's integrity.

2.1. Handling Procedures

o Ventilation: Always handle 2,2'-Sulfonyldiethanol in a well-ventilated area, preferably within
a chemical fume hood.[4]

e Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

e Avoid Contact: Avoid contact with eyes, skin, and clothing.

e Hygiene: Wash hands thoroughly after handling.[5]

2.2. Storage Procedures

o Container: Keep the container tightly closed in a dry and well-ventilated place.[6]
o Temperature: Store at room temperature.[3]

» Compatibility: Store away from strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Move the person to fresh air. If experiencing
) respiratory symptoms such as shortness of
Inhalation .
breath, call a poison center or doctor.[1] If

breathing is difficult, give oxygen.[5]

Remove contaminated clothing. Wash the
) affected area with soap and plenty of water.[5]
Skin Contact _ S
Seek medical attention if irritation or a rash

develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[5]

Spill and Disposal Procedures

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

4.1. Spill Response

In case of a spill, follow these steps:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.
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e Clean: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste.

4.2. Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

e Waste Collection: Collect all 2,2'-Sulfonyldiethanol waste, including contaminated
materials, in a designated and properly labeled hazardous waste container.[7]

e Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical

name.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company. Do not dispose of down the drain or in regular trash.[8]

Physical and Chemical Properties

Property Value

CAS Number 2580-77-0[3]

Molecular Formula C4H1004S[3]

Molecular Weight 154.18 g/mol [3]

Appearance White to off-white solid[3]

Melting Point 58.1 °C[3]

Boiling Point 432 °CJ3]

Flash Point 215 °CJ3]

Solubility Slightly soluble in DMSO and Methanol[3]

Experimental Workflow: Handling a 2,2'-Sulfonyldiethanol Spill
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Workflow for Handling a 2,2'-Sulfonyldiethanol Spill
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Caption: Workflow for a 2,2'-Sulfonyldiethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2 -Sulfonyldiethanol 60-65wt. water 2580-77-0 [sigmaaldrich.com]

2. 2,2 -Sulfonyldiethanol 60-65wt. water 2580-77-0 [sigmaaldrich.com]

3. 2580-77-0 CAS MSDS (2,2'-SULFONYLDIETHANOL) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

. uwyo.edu [uwyo.edu]
. media.hiscoinc.com [media.hiscoinc.com]
. safety365.sevron.co.uk [safety365.sevron.co.uk]

. ehs.washington.edu [ehs.washington.edu]

°
[00] ~ (o2} (621 iy

. ethz.ch [ethz.ch]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,2'-
Sulfonyldiethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1207226#personal-protective-equipment-for-
handling-2-2-sulfonyldiethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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